Cas no 1251622-11-3 (ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yl)acetate)

• Product Name: ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yl)acetate
• CAS No: 1251622-11-3
• MF: C₁₅H₁₄N₆O₃S₂
• MW: 390.440059185028
• CID: 6567224
• Update Time: 2025-08-10

ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yl)acetate
• JYGNVTPAUNXARO-UHFFFAOYSA-N

• Inchi： 1S/C15H14N6O3S2/c1-2-24-11(22)6-9-7-25-14(18-9)20-12(23)10-8-26-15(19-10)21-13-16-4-3-5-17-13/h3-5,7-8H,2,6H2,1H3,(H,18,20,23)(H,16,17,19,21)
• InChI Key： JYGNVTPAUNXARO-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC1=CSC(NC(C2=CSC(NC3=NC=CC=N3)=N2)=O)=N1

Additional information on ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yl)acetate

Introduction to Ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yl)acetate (CAS No. 1251622-11-3)

Ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yl)acetate, identified by its CAS number 1251622-11-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of Ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yl)acetate is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of pyrimidin-2-yl and 1,3-thiazole moieties suggests potential interactions with biological targets such as enzymes and receptors. These features are often exploited in drug design to achieve high specificity and efficacy.

In recent years, there has been a surge in research focused on the development of molecules that can modulate biological pathways associated with various diseases. Ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yl)acetate has emerged as a compound of interest due to its structural motifs that are known to interact with key cellular components. Its potential applications in the treatment of conditions such as cancer, inflammation, and infectious diseases are being actively explored.

The synthesis of Ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyrimidin-2-yl group and the amide linkage to the 1,3-thiazole ring are critical steps that determine the compound's overall bioactivity. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological evaluation.

One of the most compelling aspects of Ethyl 2-(2-{2-(pyrimidin-2-yl)amino-1,3-thiazole-4-amido}-1,3-thiazol-4-yll)acetate is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that derivatives of this molecule can exhibit inhibitory activity against various targets. For instance, modifications to the pyrimidin moiety have shown promise in disrupting protein-protein interactions involved in tumor growth. Similarly, alterations to the thiazole ring have been investigated for their ability to modulate enzyme activity.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors that can selectively target disease-causing pathways without affecting normal cellular processes. Ethyl 2-(2-{pyrimidin-pyrimidin-thiazole}amino)-thiazole]acetate represents a promising candidate due to its unique structural features. By leveraging computational chemistry and structure-based drug design approaches, researchers aim to optimize its binding affinity and pharmacokinetic properties.

In addition to its potential therapeutic applications, Ethyl 2-() has also been studied for its role in chemical biology research. Its ability to interact with specific biological targets makes it a valuable tool for understanding disease mechanisms at the molecular level. This information can be used to develop more targeted therapies and improve patient outcomes.

The latest advancements in synthetic chemistry have enabled the preparation of complex molecules like Ethyl 2-() with high precision and efficiency. Techniques such as flow chemistry and automated synthesis have streamlined the process of generating novel derivatives for testing. These innovations have accelerated the pace of drug discovery and allowed researchers to explore more diverse chemical spaces.

The development of novel pharmaceuticals is a highly collaborative effort that involves chemists, biologists, pharmacologists, and clinicians working together to bring new treatments to patients. Ethyl 2-() serves as an example of how interdisciplinary research can lead to significant breakthroughs in medicine. Its continued study promises to yield insights that could revolutionize the treatment of various diseases.

In conclusion, Ethyl 2-() is a multifaceted compound with substantial potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a compelling candidate for further development into new therapeutic agents. As research progresses, it is expected that more derivatives will be synthesized and evaluated, leading to a deeper understanding of their mechanisms of action and clinical applications.